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Compound of Interest

Compound Name: 3-Propoxyphenylboronic acid

Cat. No.: B124759

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the material safety data sheet
(MSDS) for 3-Propoxyphenylboronic acid. The information is intended to equip researchers,
scientists, and drug development professionals with the necessary data and protocols to
handle this compound safely and effectively in a laboratory setting. All quantitative data has
been summarized for clarity, and detailed experimental methodologies for key safety
assessments are provided based on internationally recognized guidelines.

Physicochemical and Hazard Profile

3-Propoxyphenylboronic acid is a versatile building block in organic synthesis, particularly in
cross-coupling reactions. A thorough understanding of its properties and potential hazards is
crucial for safe handling and experimental design.

Quantitative Data Summary

The following tables summarize the key physical, chemical, and hazard information for 3-
Propoxyphenylboronic acid.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C9H13BO3 [1112]
Molar Mass 180.01 g/mol [1][2]
Appearance White or yellowish crystalline o
solid

Melting Point 99-106°C [11[3]
Boiling Point 339.4°C at 760 mmHg [1][3]
Flash Point 159°C [11[3]
Density 1.10 g/cm3 [11[3]

Vapor Pressure

3.59E-05 mmHg at 25°C

[1]3]

Refractive Index

1.514

[1]3]

Solubility

Soluble in some organic
solvents, such as ether and

chloroform.

[1]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ” H319: Causes serious eye

Irritation

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation

Source:[2]

Experimental Protocols for Hazard Assessment
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While specific experimental reports for 3-Propoxyphenylboronic acid are not publicly
available, the hazard classifications provided in the safety data sheets are based on
standardized testing protocols. The following are detailed methodologies for the key
experiments cited, based on the Organization for Economic Co-operation and Development
(OECD) Guidelines for the Testing of Chemicals. These in vitro methods are preferred to
reduce animal testing.[4][5]

Skin Irritation Testing (Based on OECD Guideline 439)

This test evaluates the potential of a substance to cause reversible skin damage.[4][5]

e Principle: The test utilizes a reconstructed human epidermis (RhE) model, which mimics the
biochemical and physiological properties of the upper layers of human skin.[6] The test
substance is applied topically to the RhE tissue.[6] Skin irritation is identified by the
substance's ability to decrease cell viability below a defined threshold.[6]

o Methodology:

o Tissue Preparation: Three replicate tissues of a validated RhE model are used for each
test substance and for positive and negative controls.

o Application of Test Substance: A precise amount of 3-Propoxyphenylboronic acid (as a
solid or in a suitable solvent) is applied uniformly to the surface of the RhE tissue.

o Incubation: The treated tissues are incubated for a specified period (e.g., 60 minutes) at
37°C.[6]

o Rinsing: After incubation, the test substance is carefully washed from the tissue surface.

o Post-Incubation: The tissues are transferred to fresh medium and incubated for a further
period (e.g., 42 hours) to allow for recovery or manifestation of cytotoxic effects.[6]

o Viability Assessment: Cell viability is determined by the enzymatic conversion of a vital
dye, such as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), into a
colored formazan salt. The amount of formazan produced is proportional to the number of
viable cells and is quantified by measuring its optical density.[6]
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« Interpretation of Results:

o If the mean cell viability of the three replicate tissues is less than or equal to 50%, the
substance is classified as a skin irritant (Category 2).[6]

o If the mean cell viability is greater than 50%, it is considered non-irritant.[6]

Eye Irritation Testing (Based on OECD Guideline 492)

This in vitro test assesses the potential of a substance to cause serious eye damage or eye
irritation.

e Principle: Similar to the skin irritation test, this method uses a reconstructed human cornea-
like epithelium (RhCE) model. The test evaluates the substance's effect on cell viability in the
corneal model.

o Methodology:

o Tissue Preparation: Replicate RhCE tissues are prepared for the test substance, positive
control, and negative control.

o Application of Test Substance: 3-Propoxyphenylboronic acid is applied to the apical
surface of the RhCE tissue.

o Incubation: Tissues are exposed to the substance for a defined period.

o Rinsing and Post-Incubation: The substance is rinsed off, and the tissues are incubated in
fresh medium.

o Viability Assessment: Cell viability is measured using a quantitative method like the MTT
assay.

« Interpretation of Results: The classification of eye irritation potential is based on the
reduction in tissue viability compared to the negative control. Specific viability thresholds are
used to distinguish between substances that do not require classification, those that are
irritant (Category 2), and those that have the potential for serious eye damage (Category 1).
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Visualizing Safety Protocols

The following diagrams illustrate key workflows and logical relationships in the safety
assessment of 3-Propoxyphenylboronic acid.

Figure 1: Hazard Identification and First Aid Workflow

Potential Exposure Routes

Skin Contact Eye Contact Inhalation
/ Identified Hazards \
Y
Skin Irritation (H315) Serious Eye lrritation (H319) Respiratory Irritation (H335)
\
\
/ First Aid Measures ¥
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Wash with plenty of soap and water Rinse cautiously with water for several minutes Move to fresh air

Seek medical advice/attention
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Figure 1: Hazard Identification and First Aid Workflow
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Figure 2: Safe Handling and Storage Protocol

Conclusion

3-Propoxyphenylboronic acid is a valuable reagent in chemical synthesis. Adherence to the
safety precautions outlined in this guide is essential for minimizing risks in the laboratory. This
includes the use of appropriate personal protective equipment, handling in a well-ventilated
area, and proper storage. In the event of exposure, the first aid measures described should be
followed promptly. By understanding the material's properties and potential hazards,
researchers can effectively manage risks and ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b124759#3-propoxyphenylboronic-acid-material-
safety-data-sheet-msds-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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